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Compound of Interest

Compound Name: N-methylaniline

Cat. No.: B092194

This guide provides a comprehensive overview of the thermochemical data for N-
methylaniline, targeting researchers, scientists, and professionals in drug development. The
information is presented in a structured format to facilitate easy access and comparison of
gquantitative data. Detailed experimental protocols for key measurements are also included,
alongside visualizations of experimental workflows and a relevant chemical reaction pathway.

Core Thermochemical Data

The following tables summarize the key thermochemical properties of N-methylaniline.

Table 1: Enthalpy and Entropy Data
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Property Value Units State Reference

Standard Molar
Enthalpy of o

) 359+21 kJ-mol—1 Liquid (298.15 K)  [1][2][3][4]
Formation

(AfH°m)

Standard Molar
Enthalpy of

) 909+2.1 kJ-mol—1 Gas (298.15 K) (11121131141
Formation

(AfH°m)

Molar Enthalpy
of Vaporization 55.0+£0.2 kJ-mol—1 - [11121[3114]
(AlgHm)

Standard
Entropy of 97.5 J-mol~1.K~1 Gas [5][6]
Reaction (ArS°)

ble 2: : . | Physical .

. Temperature

Property Value Units ) Reference
Molar Heat

_ 207.1 J-mol-1.K-1 298 [5]
Capacity (Cp)
Molar Heat

_ 230.1 J-mol-1.K-1 290 [5]
Capacity (Cp)
Boiling Point 195.6 °C - [71[8]
Melting Point -57 °C - [81[°]
Vapor Pressure 0.3 mmHg 293.15 (20 °C) [718]

Experimental Protocols

The thermochemical data presented in this guide were primarily determined using the following
experimental methodologies:
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Combustion Calorimetry

The standard molar enthalpy of formation in the liquid state (AfH°m(lig, 298.15 K)) was
determined by combustion calorimetry.[1][4]

o Apparatus: A high-precision combustion calorimeter.
e Procedure:

o A highly purified sample of N-methylaniline is placed in a quartz crucible within a
calorimetric bomb.

o The bomb is filled with high-purity oxygen to a specified pressure.

o The sample is ignited, and the resulting temperature change of the surrounding water bath
is meticulously measured.

o The energy of combustion is calculated from the temperature change and the known heat
capacity of the calorimeter.

o This energy value is then converted to the standard molar enthalpy of formation.[1]

Transpiration Method for Vapor Pressure and Enthalpy
of Vaporization

The molar enthalpy of vaporization (AlgHm) was derived from vapor pressure measurements
obtained using the transpiration method.[1][4]

» Apparatus: A setup that allows a carrier gas to become saturated with the vapor of the
substance under investigation at a constant temperature.

e Procedure:

o A stream of an inert carrier gas (e.g., nitrogen) is passed through or over a sample of N-
methylaniline maintained at a constant temperature.

o The gas becomes saturated with the vapor of N-methylaniline.
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o The amount of vaporized substance is determined by trapping and weighing the
condensed vapor or by measuring the weight loss of the sample.

o The vapor pressure is calculated from the amount of transported material and the volume
of the carrier gas.

o Measurements are repeated at various temperatures to establish the temperature
dependence of the vapor pressure.

o The molar enthalpy of vaporization is then calculated from the slope of the plot of the
natural logarithm of vapor pressure versus the reciprocal of the absolute temperature
(Clausius-Clapeyron equation).[1]

Visualizations

The following diagrams illustrate the experimental workflow for determining thermochemical
properties and a common synthesis pathway for N-methylaniline.
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Experimental workflow for determining thermochemical properties of N-methylaniline.
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Synthesis of N-methylaniline via N-methylation of aniline with methanol.

A common method for synthesizing N-methylaniline involves the reaction of aniline with
methanol in the presence of an acid catalyst, such as sulfuric acid.[2] This reaction, known as
N-methylation, produces N-methylaniline and water as a byproduct. However, this method can
also lead to the formation of N,N-dimethylaniline as an undesired byproduct.[2] Industrial
processes often utilize specific catalysts and reaction conditions to maximize the yield of N-
methylaniline.[4][7] For instance, reacting aniline and methanol in the liquid phase with a
copper or chromium-based catalyst at elevated temperatures and pressures is one such
method.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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